Cas no 1161783-84-1 (2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2-oxoacetic acid)

• Product Name: 2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2-oxoacetic acid
• CAS No: 1161783-84-1
• CID: 4574342
• Update Time: 2025-05-20

2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-oxo-
• 2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2-oxoacetic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2-oxoacetic acid

Compound CAS No 1161783-84-1: 2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2-oxoacetic Acid

The compound with CAS number 1161783-84-1, commonly referred to as 2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2-oxoacetic acid, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in various therapeutic areas. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for further research and development.

The molecular structure of 2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2-oxoacetic acid is characterized by a piperidine ring substituted with a tert-butoxycarbonyl (Boc) group at the 4-position and an acetic acid moiety at the 2-position. This configuration imparts the molecule with both rigidity and flexibility, enabling it to interact with diverse biological targets. The Boc group, a common protecting group in peptide synthesis, adds stability to the molecule while also providing opportunities for further functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes, including ring-closing metathesis and selective protection/deprotection strategies. These methods have improved the yield and purity of the compound, facilitating its use in biological assays. Researchers have employed this compound in various contexts, such as studying its effects on enzyme activity, cellular signaling pathways, and its potential as a lead compound for drug development.

In terms of applications, 2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2-oxoacetic acid has shown promise in targeting specific enzymes involved in metabolic disorders and inflammatory processes. For instance, studies have demonstrated its ability to inhibit key enzymes associated with chronic inflammation, suggesting its potential as an anti-inflammatory agent. Additionally, its structural versatility allows for modifications that could enhance bioavailability and efficacy in vivo.

Recent research has also explored the use of this compound in peptide-based drug delivery systems. The presence of the Boc group enables controlled release mechanisms, making it a valuable component in targeted drug delivery platforms. Furthermore, its compatibility with various functional groups makes it a versatile building block for constructing more complex molecules with enhanced pharmacological properties.

In conclusion, compound CAS No 1161783-84-1 represents a valuable addition to the arsenal of tools available for chemical research and drug development. Its unique structure, coupled with recent advances in synthesis and application techniques, positions it as a key player in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.